Cas no 1019111-16-0 (4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde)

• Product Name: 4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde
• CAS No: 1019111-16-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2130436
• Update Time: 2025-10-31

4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-[1,2,4]triazol-1-ylmethylbenzaldehyde
• 4-methoxy-3-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde
• 3-((1H-1,2,4-Triazol-1-yl)methyl)-4-methoxybenzaldehyde
• OR322288
• T5864
• BB 0237658
• 4-Methoxy-3-[1,2,4]triazol-1-ylmethyl-benzaldehyde
• 4-Methoxy-3-[1,2,4]triazol-1-ylmethyl-benzald ehyde
• benzaldehyde, 4-methoxy-3-(1H-1,2,4-triazol-1-ylmethyl)-, dihydrochloride
• 4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde

• Inchi： 1S/C11H11N3O2/c1-16-11-3-2-9(6-15)4-10(11)5-14-8-12-7-13-14/h2-4,6-8H,5H2,1H3
• InChI Key： FODIKHACWIKOKR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=CC=1CN1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde

Professional Introduction to 4-Methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde (CAS No. 1019111-16-0)

4-Methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde, with the chemical identifier CAS No. 1019111-16-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzaldehyde derivatives family, characterized by the presence of a formyl group (-CHO) attached to an aromatic benzene ring. The structural uniqueness of this molecule lies in its substitution pattern, particularly the incorporation of a 4-methoxy group at the para position and a 3-[(1H-1,2,4-triazol-1-yl)methyl] moiety at the meta position. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in medicinal chemistry and drug discovery.

The benzaldehyde core of this compound serves as a versatile building block in organic synthesis. It is well-known for its ability to participate in various chemical reactions, including condensation reactions, oxidation processes, and functional group transformations. The presence of the 4-methoxy group enhances the electron-donating nature of the benzene ring, making it more susceptible to electrophilic aromatic substitution reactions. This characteristic is particularly valuable in designing synthetic pathways for more complex molecules.

The other notable feature of 4-Methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde is the 3-[(1H-1,2,4-triazol-1-yl)methyl] substituent. The 1H-imidazolium ring of the triazole moiety is known for its stability and its ability to act as a nitrogen-rich heterocycle. This substituent can interact with various biological targets due to its electron-rich nature and can be further functionalized to enhance binding affinity and selectivity. The incorporation of such a group into a benzaldehyde derivative suggests potential applications in developing novel bioactive compounds.

In recent years, there has been growing interest in exploring the pharmacological properties of benzaldehyde derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural motifs present in 4-Methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde make it an attractive candidate for further investigation in these fields.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, the synthesis starts from commercially available aromatic precursors such as anisole (methyl benzoate) and proceeds through formylation reactions followed by functionalization at the meta position using triazole derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions may be employed to introduce the triazole moiety efficiently.

The pharmacological potential of 4-Methoxy-3-[(1H-1,2,4-triazol-1-yl)methyl]benzaldehyde has been explored in several preclinical studies. Researchers have investigated its interaction with various biological targets such as enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammation and cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) drug development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of this compound with biological targets. High-throughput virtual screening (HTVS) techniques have been employed to identify potential lead compounds for further optimization. These computational approaches have helped researchers predict binding affinities and optimize molecular structures for enhanced pharmacological activity.

The future prospects of 4-Methoxy-3-[(1H-1,2,4-triazol-1-ylmethyl)]benzaldehyde lie in its potential as a scaffold for drug discovery programs. By modifying different functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties for specific therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible pharmaceutical outcomes.

The industrial-scale production of this compound also presents challenges that need to be addressed. Efficient synthetic routes must be developed to ensure cost-effectiveness and scalability while maintaining high purity standards required for pharmaceutical use. Green chemistry principles should be integrated into synthetic protocols to minimize environmental impact and improve sustainability.

In conclusion, 4-Methoxy-3-[(1H-Heterocyclic)]benzaldehyde (CAS No.1019111-16⁰) represents a promising compound with diverse applications in pharmaceutical chemistry and drug discovery. Its unique structural features, including the presence of both methoxyand triazole moieties, make it an attractive candidate for further exploration.
The ongoing research efforts focused on understanding its pharmacological properties are expected to yield novel bioactive molecules that could address unmet medical needs.
As our understanding of molecular interactions continues to evolve,
compounds like 4-methoxy...will play an increasingly important role in shaping future therapeutic strategies.